Cas no 289039-27-6 (2-CHLORO-5-IODOBENZAMIDE)

• Product Name: 2-CHLORO-5-IODOBENZAMIDE
• CAS No: 289039-27-6
• MF: C₇H₅ClINO
• MW: 281.478173017502
• CID: 915270
• PubChem ID: 40428784
• Update Time: 2025-05-20

2-CHLORO-5-IODOBENZAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-IODOBENZAMIDE
• 2-Chloro-5-iodo-benzamide
• MKLMHLAPROCPET-UHFFFAOYSA-N
• AKOS000299236
• STK662269
• SCHEMBL1786179
• 289039-27-6
• DTXSID10654356
• Benzamide, 2-chloro-5-iodo-

• Inchi： 1S/C7H5ClINO/c8-6-2-1-4(9)3-5(6)7(10)11/h1-3H,(H2,10,11)
• InChI Key： MKLMHLAPROCPET-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C(N)=O)=C1)Cl

Computed Properties

• Exact Mass: 280.91000
• Monoisotopic Mass: 280.91044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• PSA: 43.09000
• LogP: 2.74380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-CHLORO-5-IODOBENZAMIDE

2-CHLORO-5-IODOBENZAMIDE: A Comprehensive Overview

The compound 2-CHLORO-5-IODOBENZAMIDE (CAS No. 289039-27-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide backbone with chlorine and iodine substituents at specific positions. The presence of these halogens imparts distinctive electronic and physical properties to the molecule, making it a valuable tool in research and development.

2-CHLORO-5-IODOBENZAMIDE has been the subject of extensive research due to its potential in drug discovery, material synthesis, and analytical chemistry. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules. Its ability to undergo various transformations, such as nucleophilic substitution and coupling reactions, has made it a cornerstone in the design of complex molecular architectures.

One of the most notable applications of 2-CHLORO-5-IODOBENZAMIDE is in the field of medicinal chemistry. Researchers have exploited its reactivity to develop novel drug candidates with improved pharmacokinetic profiles. For instance, studies have demonstrated that this compound can serve as a precursor for the synthesis of bioisosteres, which are molecules with similar biological activity but different physical properties. This has opened new avenues for drug optimization and delivery.

In addition to its role in drug discovery, 2-CHLORO-5-IODOBENZAMIDE has found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional properties, including high surface area, tunable pore sizes, and catalytic activity, making them ideal for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2-CHLORO-5-IODOBENZAMIDE typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. For example, researchers have developed catalytic routes that minimize the use of hazardous reagents while maximizing product quality. These innovations have significantly enhanced the scalability of the synthesis process, making it more accessible for industrial applications.

From an analytical standpoint, 2-CHLORO-5-IODOBENZAMIDE serves as a valuable reference compound for chromatographic and spectroscopic studies. Its distinct spectral properties make it an ideal standard for calibrating instruments used in quality control and purity analysis. Furthermore, its stability under various analytical conditions ensures reliable results across different experimental setups.

Looking ahead, the continued exploration of 2-CHLORO-5-IODOBENZAMIDE is expected to yield further insights into its potential applications. Ongoing research is focused on understanding its interaction with biological systems at a molecular level, which could pave the way for new therapeutic strategies. Additionally, advancements in computational chemistry are enabling researchers to predict and optimize the properties of this compound for specific applications.

In conclusion, 2-CHLORO-5-IODOBENZAMIDE (CAS No. 289039-27-6) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific endeavors.